Cas no 2679838-38-9 (1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2679838-38-9
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 5791610
• PubChem ID: 165942418
• Update Time: 2025-06-07

1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28285918
• 2679838-38-9

• Inchi： 1S/C12H16N4O4/c1-2-6-20-12(19)16-5-3-4-9(16)7-15-8-10(11(17)18)13-14-15/h2,8-9H,1,3-7H2,(H,17,18)/t9-/m0/s1
• InChI Key： IGHGFMSIMSDDLU-VIFPVBQESA-N
• SMILES： O(CC=C)C(N1CCC[C@H]1CN1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 280.11715500g/mol
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2679838-38-9)

1-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679838-38-9, represents a novel chemical entity with potential applications in the synthesis of bioactive molecules. The structural complexity of this compound, characterized by its triazole and pyrrolidine moieties, makes it a subject of interest for medicinal chemists exploring new therapeutic avenues.

The compound's structure incorporates several key functional groups that contribute to its unique chemical properties. The prop-2-en-1-yloxy moiety introduces a hydrophobic alkene group, which can influence solubility and interactions with biological targets. The pyrrolidine ring, a common scaffold in many bioactive molecules, provides a three-dimensional framework that can be critical for binding affinity and selectivity. Additionally, the triazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures for their potential pharmacological properties. The combination of a pyrrolidine and triazole ring in 1-{[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid suggests that it may exhibit interesting biological activities. Specifically, the triazole moiety has been shown to have anti-inflammatory and antimicrobial properties, while the pyrrolidine scaffold is often associated with central nervous system (CNS) activities.

Current research in medicinal chemistry increasingly focuses on the development of targeted therapies that leverage the unique properties of small molecules. The structural features of 1-{[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid make it a promising candidate for further investigation. For instance, studies have indicated that compounds with similar triazole and pyrrolidine motifs may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolidine ring via cyclocondensation reactions and the introduction of the triazole moiety through azide coupling reactions. The presence of the prop-2-en-1-yloxy group necessitates careful handling to prevent unwanted side reactions, such as diene addition or oxidation.

Evaluation of the pharmacological potential of 1-{[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid has begun in several academic laboratories. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For example, researchers have explored its potential as an inhibitor of kinases, which are frequently dysregulated in cancer cells. Additionally, the compound's ability to interact with receptors or transporters relevant to neurological disorders is under investigation.

The use of computational methods has also played a crucial role in understanding the binding interactions of this compound with biological targets. Molecular docking simulations have been employed to predict how 1-{[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]methyl}-1H-1,2,3-triazole-4-carboxylic acid might bind to proteins or nucleic acids. These simulations have provided valuable insights into potential binding modes and have guided experimental efforts toward optimizing lead compounds.

In conclusion, 1-{[(prop-2-enyl-oxy)carbonyl]pyrrolidinyl)methyl]-4-(triazolylcarboxylic acid (CAS No. 2679838389) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties and functional groups makes it an intriguing candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will be essential tools in the development of novel therapeutics.